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Compound of Interest

Compound Name: 4-Chloropyrimidine hydrochloride

Cat. No.: B179950

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of 4-Chloropyrimidine hydrochloride (CAS RN: 179051-78-6). Adherence to these
procedures is essential for ensuring laboratory safety and minimizing environmental impact.

Essential Safety Information

4-Chloropyrimidine hydrochloride is a hazardous substance that requires careful handling. It
is classified as harmful if swallowed, causes skin irritation, and causes serious eye irritation.[1]
[2] It may also cause respiratory irritation.[1][2]

Physical and Chemical Properties

Property Value Reference
CAS Number 179051-78-6 [3]
Molecular Formula C4HA4CI2N2 [1]
Molecular Weight 150.99 g/mol [1]
Appearance White to off-white powder [3]
Melting Point 193-194°C [3]

N Soluble in DMSO, slightly
Solubility _ [3]
soluble in water
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Personal Protective Equipment (PPE)

A comprehensive PPE plan is non-negotiable when handling 4-Chloropyrimidine

hydrochloride to mitigate risks of exposure.

PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye damage.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber), a
chemically resistant lab coat,

and closed-toe shoes.

Prevents skin contact, which

can lead to irritation.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors and

particulates should be used.

Minimizes inhalation of the
powder, which can cause

respiratory tract irritation.

Operational Plan: Step-by-Step Handling

Procedures

All manipulations of 4-Chloropyrimidine hydrochloride should be performed in a designated

area, preferably within a certified chemical fume hood to minimize inhalation exposure.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area away from incompatible materials such as strong oxidizing agents.

Weighing the Compound

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b179950?utm_src=pdf-body
https://www.benchchem.com/product/b179950?utm_src=pdf-body
https://www.benchchem.com/product/b179950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Due to the hazardous nature of the powder, the following "tare method" is recommended to
minimize the generation of airborne dust:

o Preparation: Place an empty, sealable container (e.g., a vial with a screw cap) on the
analytical balance and tare it.

e Transfer to Fume Hood: Move the tared container to the chemical fume hood.

 Aliquotting: Carefully add the desired amount of 4-Chloropyrimidine hydrochloride to the
container inside the fume hood.

e Sealing: Securely close the container.
o Final Weighing: Return the sealed container to the balance to obtain the precise weight.

o Adjustments: If adjustments to the weight are necessary, return the sealed container to the
fume hood to add or remove the substance.

Dissolving the Compound

o Solvent Addition: Inside the chemical fume hood, add the desired solvent to the sealed
container containing the pre-weighed 4-Chloropyrimidine hydrochloride.

» Dissolution: Cap the container and mix by vortexing or gentle agitation until the solid is fully
dissolved.

Emergency Procedures
Spill Response

In the event of a spill, immediate and decisive action is required:
o Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.
» Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Containment: For small spills, cover with an inert absorbent material (e.g., vermiculite, sand).
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o Collection: Carefully sweep up the absorbed material and place it into a designated, labeled

hazardous waste container. Avoid creating dust.

o Decontamination: Clean the spill area with soap and water.

o Large Spills: For large spills, evacuate the laboratory and contact the institution's

environmental health and safety (EHS) office immediately.

First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation persists.

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o o )
respiration. If breathing is difficult, give oxygen.
Seek immediate medical attention.
Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth and drink
Ingestion

2-4 cupfuls of milk or water. Seek immediate

medical attention.

Disposal Plan

The proper disposal of 4-Chloropyrimidine hydrochloride and its containers is crucial to

prevent environmental contamination.

o Waste Segregation: All waste containing 4-Chloropyrimidine hydrochloride, including

contaminated PPE and absorbent materials from spills, must be collected in a designated
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and clearly labeled hazardous waste container. Halogenated organic waste should be
segregated from non-halogenated waste streams.[4][5]

o Container Management: The hazardous waste container must be kept closed except when
adding waste.

» Disposal Request: Arrange for the disposal of the hazardous waste through your institution's
EHS office or a licensed chemical waste disposal company.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected as hazardous waste. After rinsing, the container can be disposed of
as regular laboratory glass or plastic waste, depending on institutional policies.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 4-Chloropyrimidine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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